Cas no 314284-10-1 (2-benzamido-4,5-dimethylthiophene-3-carboxamide)

• Product Name: 2-benzamido-4,5-dimethylthiophene-3-carboxamide
• CAS No: 314284-10-1
• MF: C₁₄H₁₄N₂O₂S
• MW: 274.338161945343
• CID: 5474077
• Update Time: 2025-10-16

2-benzamido-4,5-dimethylthiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, 2-(benzoylamino)-4,5-dimethyl-
• 2-benzamido-4,5-dimethylthiophene-3-carboxamide

• Inchi： 1S/C14H14N2O2S/c1-8-9(2)19-14(11(8)12(15)17)16-13(18)10-6-4-3-5-7-10/h3-7H,1-2H3,(H2,15,17)(H,16,18)
• InChI Key： DFXDLTKPEXDEQC-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C2=CC=CC=C2)SC(C)=C(C)C=1C(N)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 2-benzamido-4,5-dimethylthiophene-3-carboxamide

Introduction to 2-Benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 314284-10-1)

2-Benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 314284-10-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the class of thiophenes, which are known for their unique electronic and chemical properties. The structure of 2-benzamido-4,5-dimethylthiophene-3-carboxamide features a thiophene ring substituted with benzamido and dimethyl groups, making it a promising candidate for various applications, including drug discovery and material synthesis.

The chemical structure of 2-benzamido-4,5-dimethylthiophene-3-carboxamide can be represented as follows: C₁₅H₁₅N₃O₂S. The presence of the thiophene ring and the benzamido group imparts specific functionalities that contribute to its biological and physical properties. The dimethyl substitutions on the thiophene ring enhance its stability and solubility, which are crucial factors in pharmaceutical and material applications.

In recent years, there has been a surge in research focusing on the biological activities of thiophene derivatives. Studies have shown that 2-benzamido-4,5-dimethylthiophene-3-carboxamide exhibits potential anti-inflammatory and anti-cancer properties. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound effectively inhibits the activity of certain enzymes involved in inflammation and cancer progression. The mechanism of action is believed to involve the modulation of signaling pathways that regulate cell proliferation and apoptosis.

Beyond its biological applications, 2-benzamido-4,5-dimethylthiophene-3-carboxamide has also been explored for its use in materials science. Thiophenes are known for their excellent electronic properties, making them suitable for applications in organic electronics and photovoltaic devices. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used as a building block for designing novel organic semiconductors with improved charge transport properties. The unique combination of the thiophene ring and the benzamido group provides a balance between electron donor and acceptor functionalities, which is essential for optimizing electronic performance.

The synthesis of 2-benzamido-4,5-dimethylthiophene-3-carboxamide typically involves multi-step reactions starting from readily available precursors. One common synthetic route involves the reaction of 4,5-dimethylthiophene-3-carboxylic acid with benzoyl chloride in the presence of a base to form the amide bond. Subsequent purification steps ensure high purity and yield of the final product. The detailed synthetic protocol has been documented in several peer-reviewed journals, providing a reliable reference for researchers interested in synthesizing this compound.

In terms of safety and handling, it is important to note that while 2-benzamido-4,5-dimethylthiophene-3-carboxamide is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed during its synthesis and handling. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in a well-ventilated area or fume hood, and properly disposing of waste materials.

The potential applications of 2-benzamido-4,5-dimethylthiophene-3-carboxamide extend beyond its immediate biological and material properties. For example, it can serve as a lead compound for developing new drugs or as a functional monomer for polymer synthesis. Ongoing research aims to explore its behavior under different conditions and to identify new derivatives with enhanced properties.

In conclusion, 2-benzamido-4,5-dimethylthiophene-3-carboxamide (CAS No. 314284-10-1) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure endows it with valuable biological activities and electronic properties, making it an attractive target for further investigation and development. As research continues to advance our understanding of this compound, it is likely to play an increasingly important role in both medicinal chemistry and materials science.